molecular formula C13H10N2 B8401137 2-Pyridinylphenylacetonitrile

2-Pyridinylphenylacetonitrile

Cat. No.: B8401137
M. Wt: 194.23 g/mol
InChI Key: GJSJUVZGDIXFNK-UHFFFAOYSA-N
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Description

2-Pyridinylphenylacetonitrile is a useful research compound. Its molecular formula is C13H10N2 and its molecular weight is 194.23 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C13H10N2

Molecular Weight

194.23 g/mol

IUPAC Name

2-(2-pyridin-2-ylphenyl)acetonitrile

InChI

InChI=1S/C13H10N2/c14-9-8-11-5-1-2-6-12(11)13-7-3-4-10-15-13/h1-7,10H,8H2

InChI Key

GJSJUVZGDIXFNK-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C(=C1)CC#N)C2=CC=CC=N2

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of benzylcyanide (12.33 g) in tetrahydrofuran (85 ml) was added dropwise, at -70° C. in argon streams, a hexane solution (65 ml) of n-butyl lithium. The mixture was then stirred for 30 minutes at -50° C., to which was then added dropwise 2-bromopyridine (9.7 ml). The reaction temperature was gradually raised up to 0° C. Fifteen minutes later, a saturated ammonium chloride solution was added to the reaction mixture, which was subjected to extraction with ethyl acetate. The extract solution was washed with water, dried over anhydrous sodium sulfate and concentrated to dryness. The concentrate was purified by means of a silica gel column chromatography to give the title compound (6.59 g).
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